Cas no 902133-63-5 (TERT-BUTYL 4-(2-OXOIMIDAZOLIDIN-1-YL)PIPERIDINE-1-CARBOXYLATE)

• Product Name: TERT-BUTYL 4-(2-OXOIMIDAZOLIDIN-1-YL)PIPERIDINE-1-CARBOXYLATE
• CAS No: 902133-63-5
• MF: C₁₃H₂₃N₃O₃
• MW: 269.34002327919
• MDL: MFCD15005274
• CID: 3535655
• PubChem ID: 46344059
• Update Time: 2025-06-14

TERT-BUTYL 4-(2-OXOIMIDAZOLIDIN-1-YL)PIPERIDINE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-(2-OXOIMIDAZOLIDIN-1-YL)PIPERIDINE-1-CARBOXYLATE
• 1-Piperidinecarboxylic acid, 4-(2-oxo-1-imidazolidinyl)-, 1,1-dimethylethyl ester
• CLB13363
• DA-01307
• G46068
• 865-344-3
• A1-15202
• SCHEMBL2545400
• Z1157682145
• 902133-63-5
• NPTZWFCKLAFHIL-UHFFFAOYSA-N
• 1-(1-t-Butoxycarbonylpiperidin-4-yl)imidazolidin-2-one
• EN300-94956
• AKOS002026115
• 4-(2-oxo-imidazolidin-1-yl)-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD15005274
• Inchi： 1S/C13H23N3O3/c1-13(2,3)19-12(18)15-7-4-10(5-8-15)16-9-6-14-11(16)17/h10H,4-9H2,1-3H3,(H,14,17)
• InChI Key： NPTZWFCKLAFHIL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(N2C(=O)NCC2)CC1

Computed Properties

• Exact Mass: 269.17394160Da
• Monoisotopic Mass: 269.17394160Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.9Ų

TERT-BUTYL 4-(2-OXOIMIDAZOLIDIN-1-YL)PIPERIDINE-1-CARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on TERT-BUTYL 4-(2-OXOIMIDAZOLIDIN-1-YL)PIPERIDINE-1-CARBOXYLATE

Comprehensive Overview of TERT-BUTYL 4-(2-OXOIMIDAZOLIDIN-1-YL)PIPERIDINE-1-CARBOXYLATE (CAS No. 902133-63-5): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and organic chemistry, TERT-BUTYL 4-(2-OXOIMIDAZOLIDIN-1-YL)PIPERIDINE-1-CARBOXYLATE (CAS No. 902133-63-5) has emerged as a compound of significant interest. This piperidine derivative, characterized by its imidazolidinone moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Researchers and manufacturers are increasingly focusing on its applications due to its structural versatility and potential in drug discovery.

The compound's tert-butyl carbamate group enhances its stability, making it suitable for multi-step synthetic processes. Its CAS number 902133-63-5 is frequently searched in chemical databases, reflecting its relevance in peptide coupling and heterocyclic chemistry. Recent trends in AI-driven drug design have further amplified demand for such building blocks, as they align with computational models predicting novel pharmacophores.

From a synthetic perspective, TERT-BUTYL 4-(2-OXOIMIDAZOLIDIN-1-YL)PIPERIDINE-1-CARBOXYLATE serves as a precursor for N-Boc protected amines, a feature highly valued in parallel synthesis and combinatorial chemistry. Its compatibility with microwave-assisted reactions—a hot topic in green chemistry—makes it attractive for high-throughput screening. Laboratories optimizing C-H activation protocols often reference this compound due to its balanced reactivity profile.

Analytical data for 902133-63-5 reveals excellent purity standards (>98% by HPLC), meeting stringent requirements for GMP intermediates. The pharmaceutical industry particularly values its role in developing kinase inhibitors and GPCR-targeting compounds, areas dominating current clinical trials. Discussions in medicinal chemistry forums frequently highlight its utility in constructing spirocyclic architectures, a structural motif gaining traction in CNS drug development.

Storage and handling recommendations for this piperidine-1-carboxylate derivative emphasize protection from moisture, with stability data showing optimal performance under inert atmospheres. These characteristics position it favorably compared to alternative carbamate protecting groups in terms of shelf-life and process scalability—critical factors for contract manufacturing organizations (CMOs).

Emerging applications in proteolysis-targeting chimeras (PROTACs) have brought renewed attention to CAS 902133-63-5, as its structural features enable precise linker design. The compound's chiral purity also makes it valuable for asymmetric synthesis projects, particularly in academic settings exploring new organocatalysis methodologies. Patent analyses show steady inclusion in filings related to JAK/STAT pathway modulators, underscoring its therapeutic relevance.

Environmental considerations surrounding TERT-BUTYL 4-(2-OXOIMIDAZOLIDIN-1-YL)PIPERIDINE-1-CARBOXYLATE synthesis have prompted developments in biocatalytic routes, aligning with the industry's shift toward sustainable chemistry. Its logP values and other ADME parameters are frequently modeled in in silico screening platforms, demonstrating how computational tools are reshaping traditional compound evaluation.

The global market for 902133-63-5 reflects growing regional demand, with analytical reports noting increased procurement by CDMOs in Asia-Pacific markets. Quality control protocols typically employ LC-MS characterization, while regulatory documentation emphasizes compliance with ICH guidelines for impurity profiling—topics generating substantial discourse in pharma quality assurance circles.

Future research directions may explore its potential in DNA-encoded library synthesis or as a scaffold for covalent inhibitor development. The compound's balanced lipophilicity and hydrogen bonding capacity continue to make it a versatile choice for medicinal chemists addressing challenges in drug permeability and target engagement optimization.